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Compound of Interest

Compound Name: Tetrapentylammonium bromide

Cat. No.: B1205827

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for Tetrapentylammonium bromide (CAS No: 866-97-7). The information is compiled from
various Safety Data Sheets (SDS) to ensure a thorough guide for laboratory and drug
development environments.

Chemical Identification and Properties

Tetrapentylammonium bromide is a quaternary ammonium salt used primarily as a
laboratory chemical and for the synthesis of other substances.[1] Its fundamental properties are
summarized below.
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Property

Value

Reference

Chemical Name

1-Pentanaminium, N,N,N-

tripentyl-, bromide

[2]

Synonyms Tetraamylammonium bromide [1]

CAS Number 866-97-7 [11[2]
EC Number 212-756-0 [11[2]
Molecular Formula C20H44BrN [1][2]
Molecular Weight 378.47 g/mol [2][3]

Physical Appearance

White hygroscopic flakes or
solid

[4]

Hazard Identification and GHS Classification

Tetrapentylammonium bromide is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification provides a clear understanding of its potential health

risks.

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation[2][4]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
System)

H335: May cause respiratory
irritation[2][4]

The GHS label elements are visualized in the diagram below, indicating the required pictogram,

signal word, and associated hazards.
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Signal Word Warning
Tetrapentylammonium H315: Causes skin irritation
Bromide Hazard Statements | H319: Causes serious eye irritation
H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Communication for Tetrapentylammonium Bromide.

Precautionary Statements:

Safe handling requires adherence to the following precautionary statements.
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][2][5]
Wash skin thoroughly after
P264
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.[2]

P304 + P340 + P312

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER/doctor if

you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

If skin irritation occurs: Get

P332 + P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337 + P313
medical advice/attention.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
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Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Safe Handling and Personal Protection

Proper handling and the use of appropriate Personal Protective Equipment (PPE) are critical to
minimize exposure and ensure safety.

Handling Procedures:

Avoid all contact with skin and eyes.[1][6]

Avoid the formation of dust and aerosols.[1]

Use in a well-ventilated area, with appropriate exhaust ventilation where dust is formed.[1][7]

Do not eat, drink, or smoke when handling the product.[7]

Wash hands thoroughly after handling.

Storage Conditions:

» Store in a cool, dry, and well-ventilated place.[1][6]

» Keep containers tightly closed as the material is hygroscopic.[1][2]

» Store away from incompatible materials, such as strong oxidizing agents.[2][6]
Personal Protective Equipment (PPE):

The selection of PPE depends on the scale of work and potential for exposure. The following
workflow outlines the necessary protective measures.
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Handling Tetrapentylammonium
Bromide

Mandatory PPE:
- Safety Goggles (EN 166)
- Protective Gloves
- Lab Coat

Is adequate ventilation
(e.g., fume hood) available?

Additional PPE Required:
- Approved Respirator
(NIOSH N95 / EN 136)

Is there a risk of spills
or large-scale handling?

Additional Measures:
- Wear appropriate protective clothing
to prevent skin exposure.

Proceed with work

Click to download full resolution via product page

Personal Protective Equipment (PPE) selection workflow.
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Emergency Procedures

In case of accidental exposure or release, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Route First-Aid Protocol

Remove the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2][6]

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[2][6]

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, holding the eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2](6]

Do NOT induce vomiting. Clean mouth with
) water and then drink plenty of water. Never give
Ingestion . .
anything by mouth to an unconscious person.

Seek immediate medical attention.[2][6]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to safe areas. Use personal protective equipment
as outlined above. Avoid breathing dust and ensure adequate ventilation.[1][6]

e Environmental Precautions: Prevent the product from entering drains or water courses.[1]

o Containment: Pick up and arrange disposal without creating dust. Sweep up or vacuum the
spill and place it in a suitable, closed, and labeled container for disposal.[1][6]

Fire-Fighting Measures:
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[2][5]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide
(C0O2), and hydrogen halides.[2][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][6]

Toxicological and Reactivity Profile

Understanding the toxicological properties and chemical stability is essential for risk
assessment.

Toxicological Data Summary:

While specific quantitative toxicity data (e.g., LD50) for Tetrapentylammonium bromide is not
readily available in the consulted datasheets, the primary health effects are well-documented.

Toxicological Endpoint Finding

Acute Toxicity (Oral, Dermal, Inhalation) No data available.

Skin Corrosion/Irritation Causes skin irritation.[6]
Serious Eye Damage/Irritation Causes serious eye irritation.[6]
Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[6]

Experimental Protocols: The hazard classifications are based on data derived from standard
testing guidelines. However, the specific experimental protocols and raw data are not provided
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in the safety data sheets. The classifications are consistent with guidelines from regulatory
bodies like OSHA and under CLP regulations.[2]

Reactivity and Stability:

Parameter Description

] N Stable under normal storage and handling
Chemical Stability dit 2]
conditions.

, No hazardous reactions have been reported.
Hazardous Reactions o
Hazardous polymerization does not occur.[2]

- ) Exposure to moist air or water due to its
Conditions to Avoid ] ]
hygroscopic nature.[2] Incompatible products.

Incompatible Materials Strong oxidizing agents.[2][6]

Nitrogen oxides (NOXx), carbon monoxide (CO),
Hazardous Decomposition Products carbon dioxide (C0O2), and hydrogen halides.[2]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Tetrapentylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205827#tetrapentylammonium-bromide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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